Cas no 859860-50-7 (8-(4-benzylpiperidin-1-yl)methyl-2H,6H-1,3dioxolo4,5-gchromen-6-one)
8-(4-benzylpiperidin-1-yl)methyl-2H,6H-1,3dioxolo4,5-gchromen-6-one Chemical and Physical Properties
Names and Identifiers
-
- 8-[(4-benzylpiperidin-1-yl)methyl]-[1,3]dioxolo[4,5-g]chromen-6-one
- 8-(4-benzylpiperidin-1-yl)methyl-2H,6H-1,3dioxolo4,5-gchromen-6-one
-
- Inchi: 1S/C23H23NO4/c25-23-11-18(19-12-21-22(27-15-26-21)13-20(19)28-23)14-24-8-6-17(7-9-24)10-16-4-2-1-3-5-16/h1-5,11-13,17H,6-10,14-15H2
- InChI Key: WANBZBVLYPVDIY-UHFFFAOYSA-N
- SMILES: C1(=O)OC2=CC3OCOC=3C=C2C(CN2CCC(CC3=CC=CC=C3)CC2)=C1
8-(4-benzylpiperidin-1-yl)methyl-2H,6H-1,3dioxolo4,5-gchromen-6-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3385-2799-2μmol |
8-[(4-benzylpiperidin-1-yl)methyl]-2H,6H-[1,3]dioxolo[4,5-g]chromen-6-one |
859860-50-7 | 2μmol |
$57.0 | 2023-09-11 | ||
| Life Chemicals | F3385-2799-5μmol |
8-[(4-benzylpiperidin-1-yl)methyl]-2H,6H-[1,3]dioxolo[4,5-g]chromen-6-one |
859860-50-7 | 5μmol |
$63.0 | 2023-09-11 | ||
| Life Chemicals | F3385-2799-10μmol |
8-[(4-benzylpiperidin-1-yl)methyl]-2H,6H-[1,3]dioxolo[4,5-g]chromen-6-one |
859860-50-7 | 10μmol |
$69.0 | 2023-09-11 | ||
| Life Chemicals | F3385-2799-20μmol |
8-[(4-benzylpiperidin-1-yl)methyl]-2H,6H-[1,3]dioxolo[4,5-g]chromen-6-one |
859860-50-7 | 20μmol |
$79.0 | 2023-09-11 | ||
| Life Chemicals | F3385-2799-1mg |
8-[(4-benzylpiperidin-1-yl)methyl]-2H,6H-[1,3]dioxolo[4,5-g]chromen-6-one |
859860-50-7 | 1mg |
$54.0 | 2023-09-11 | ||
| Life Chemicals | F3385-2799-2mg |
8-[(4-benzylpiperidin-1-yl)methyl]-2H,6H-[1,3]dioxolo[4,5-g]chromen-6-one |
859860-50-7 | 2mg |
$59.0 | 2023-09-11 | ||
| Life Chemicals | F3385-2799-3mg |
8-[(4-benzylpiperidin-1-yl)methyl]-2H,6H-[1,3]dioxolo[4,5-g]chromen-6-one |
859860-50-7 | 3mg |
$63.0 | 2023-09-11 | ||
| Life Chemicals | F3385-2799-4mg |
8-[(4-benzylpiperidin-1-yl)methyl]-2H,6H-[1,3]dioxolo[4,5-g]chromen-6-one |
859860-50-7 | 4mg |
$66.0 | 2023-09-11 | ||
| Life Chemicals | F3385-2799-5mg |
8-[(4-benzylpiperidin-1-yl)methyl]-2H,6H-[1,3]dioxolo[4,5-g]chromen-6-one |
859860-50-7 | 5mg |
$69.0 | 2023-09-11 | ||
| Life Chemicals | F3385-2799-10mg |
8-[(4-benzylpiperidin-1-yl)methyl]-2H,6H-[1,3]dioxolo[4,5-g]chromen-6-one |
859860-50-7 | 10mg |
$79.0 | 2023-09-11 |
8-(4-benzylpiperidin-1-yl)methyl-2H,6H-1,3dioxolo4,5-gchromen-6-one Related Literature
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
Additional information on 8-(4-benzylpiperidin-1-yl)methyl-2H,6H-1,3dioxolo4,5-gchromen-6-one
Introduction to 8-(4-Benzylpiperidin-1-yl)methyl-2H,6H-1,3dioxolo[4,5-g]chromen-6-one (CAS No. 859860-50-7)
8-(4-Benzylpiperidin-1-yl)methyl-2H,6H-1,3dioxolo[4,5-g]chromen-6-one (CAS No. 859860-50-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of chromenones and is characterized by its unique structural features, including a benzylpiperidine moiety and a dioxolane ring system. The compound's intricate structure endows it with a range of potential biological activities, making it a valuable candidate for various therapeutic applications.
The benzylpiperidine moiety in 8-(4-Benzylpiperidin-1-yl)methyl-2H,6H-1,3dioxolo[4,5-g]chromen-6-one is particularly noteworthy due to its ability to modulate the activity of various receptors and enzymes. Benzylpiperidines are known for their central nervous system (CNS) effects and have been extensively studied for their potential as analgesics, anxiolytics, and antipsychotics. The presence of this moiety in the compound suggests that it may exhibit similar pharmacological properties.
The dioxolane ring system is another key structural feature of 8-(4-Benzylpiperidin-1-yl)methyl-2H,6H-1,3dioxolo[4,5-g]chromen-6-one. Dioxolanes are cyclic ethers that can influence the compound's stability and solubility properties. In medicinal chemistry, these rings are often used to enhance the bioavailability and metabolic stability of drug candidates. The combination of the dioxolane ring with the benzylpiperidine moiety in this compound may result in improved pharmacokinetic properties, making it a promising candidate for drug development.
Recent studies have explored the biological activities of 8-(4-Benzylpiperidin-1-yl)methyl-2H,6H-1,3dioxolo[4,5-g]chromen-6-one in various contexts. One notable area of research has focused on its potential as an antitumor agent. In vitro studies have demonstrated that this compound exhibits significant cytotoxicity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, suggesting that it may be a potent anticancer agent.
In addition to its antitumor properties, 8-(4-Benzylpiperidin-1-yl)methyl-2H,6H-1,3dioxolo[4,5-g]chromen-6-one has also shown promise as an anti-inflammatory agent. Preclinical studies have indicated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic profile of 8-(4-Benzylpiperidin-1-yl)methyl-2H,6H-1,3dioxolo[4,5-g]chromen-6-one has been investigated in animal models. Results from these studies suggest that the compound has favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. Furthermore, preliminary toxicity studies have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed.
Despite its promising therapeutic potential, further research is needed to fully elucidate the mechanisms of action and optimize the pharmacological properties of 8-(4-Benzylpiperidin-1-yl)methyl-2H,6H-1,3dioxolo[4,5-g]chromen-6-one. Ongoing clinical trials are aimed at evaluating its safety and efficacy in human subjects. These trials will provide crucial data to determine its suitability as a therapeutic agent for various diseases.
In conclusion, 8-(4-Benzylpiperidin-1-yl)methyl-2H,6H-1,3dioxolo[4,5-g]chromen-6-one (CAS No. 859860-50-7) is a multifaceted compound with a unique chemical structure that holds significant promise in medicinal chemistry and pharmaceutical research. Its potential as an antitumor and anti-inflammatory agent makes it an exciting candidate for further development. As research continues to advance our understanding of this compound's properties and mechanisms of action, it may pave the way for new therapeutic options in the future.
859860-50-7 (8-(4-benzylpiperidin-1-yl)methyl-2H,6H-1,3dioxolo4,5-gchromen-6-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)